Cas no 731-43-1 (4-(4-Methylphenyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-Methylphenyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 731-43-1
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 2800431
• PubChem ID: 12728461
• Update Time: 2025-04-21

4-(4-Methylphenyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-4-(p-tolyl)-1H-1,2,4-triazol-5(4H)-one
• DTXCID70459046
• DTXSID60508239
• 4-(4-Methylphenyl)-5-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 731-43-1

• Inchi： 1S/C15H13N3O/c1-11-7-9-13(10-8-11)18-14(16-17-15(18)19)12-5-3-2-4-6-12/h2-10H,1H3,(H,17,19)
• InChI Key： YAPBREKFVINEFG-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 251.105862047Da
• Monoisotopic Mass: 251.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.7Ų